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Abstract

5-azoniaspiro[4.4]nonane bromide, also known by its synonym 1,1'-spirobipyrrolidinium
bromide, is a quaternary ammonium salt with a unique spirocyclic architecture. This structure
imparts a high degree of conformational rigidity and stability, making it a molecule of significant
interest in various scientific domains. This technical guide provides a comprehensive overview
of its chemical properties, a plausible synthetic route, and a detailed exploration of its
established and potential applications, with a particular focus on its role in mass spectrometry
and the broader context of drug discovery. While the biological mechanism of action of this
specific compound is not yet fully elucidated, this guide will delve into the known activities of
related spiro-pyrrolidinium compounds to offer insights into its potential pharmacological
relevance.

Introduction: The Spirocyclic Advantage
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Spiro compounds, characterized by two rings connected through a single common atom, have
garnered considerable attention in medicinal chemistry and materials science. The constrained
geometry of the 5-azoniaspiro[4.4]nonane cation can enhance binding affinity to biological
targets and improve metabolic stability, making this scaffold an attractive starting point for the
development of novel therapeutics[1]. Derivatives of the broader azaspiro[4.4]Jnonane scaffold
have demonstrated a wide range of biological activities, including anticancer, antimicrobial, and
central nervous system (CNS) effects[1]. This guide focuses specifically on the bromide salt of
the 5-azoniaspiro[4.4]nonane cation, providing a foundational understanding for researchers
looking to explore its properties and applications.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-azoniaspiro[4.4]Jnohane
bromide is essential for its handling, formulation, and application in experimental settings.

Property Value Source

CAS Number 16450-38-7 PubChem][2]

Molecular Formula CsH16BrN PubChem|[2]

Molecular Weight 206.12 g/mol PubChem|[2]
White to almost white powder

Appearance TCI
or crystal

Melting Point 273 °C TCI

Solubility Soluble in water TCI
5-azoniaspiro[4.4]nonane

IUPAC Name ) PubChem|[2]
bromide

SMILES C1CCIN+]J2(C1)CCCce2.[Br-] PubChem[2]
PQTWYBSYKLXZME-

InChl Key PubChem][2]

UHFFFAOYSA-M

Safety and Handling: 5-Azoniaspiro[4.4]nonane bromide is classified as a skin and eye
irritant.[2] Standard laboratory safety protocols, including the use of protective gloves and eye
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protection, should be followed during handling.[3] It is also reported to be hygroscopic and
should be stored in a cool, dark place under an inert atmosphere.

Synthesis and Characterization

While a definitive, step-by-step protocol for the direct synthesis of 5-azoniaspiro[4.4]nonane
bromide is not extensively detailed in publicly available literature, a plausible and efficient
synthetic route can be inferred from the synthesis of its derivatives, particularly its application
as an ionization tag in mass spectrometry.[4]

The core of the synthesis lies in the formation of the spirocyclic quaternary ammonium cation. A
likely method involves the reaction of pyrrolidine with a suitable bifunctional electrophile. A well-
established method for forming similar spiro-pyrrolidinium structures involves the reaction of a
secondary amine with a dihaloalkane.

A proposed synthetic pathway is the reaction of pyrrolidine with 1,4-dibromobutane. In this
reaction, one molecule of pyrrolidine would initially displace one of the bromide ions from 1,4-
dibromobutane. The resulting intermediate would then undergo an intramolecular cyclization,
where the nitrogen atom attacks the terminal carbon bearing the second bromide, thus forming
the spirocyclic 5-azoniaspiro[4.4]nonane cation.

Proposed Synthesis Workflow:
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Caption: Workflow for using 5-azoniaspiro[4.4]Jnonane as an ionization tag in proteomics.
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Potential Applications in Drug Discovery and
Neuroscience

While direct pharmacological data for 5-azoniaspiro[4.4]nonane bromide is scarce, the
broader class of spiro-pyrrolidinium compounds has been explored for various therapeutic
applications. This suggests potential avenues for future research into the biological activity of
this specific molecule.

Spiro-pyrrolidine skeletons are found in compounds with antitumor, anti-tuberculosis,
antibacterial, and anti-Alzheimer's disease effects. [5]Furthermore, spiro[tetralin-2,2'-
pyrrolidine] and spiro[indan-2,2'-pyrrolidine] derivatives have been synthesized and evaluated
as potential analgesics and antidepressants. [6] Given its quaternary ammonium structure, a
key area of investigation would be its interaction with neurotransmitter systems, particularly
cholinergic receptors. Many quaternary ammonium compounds act as antagonists at
muscarinic acetylcholine receptors. However, without experimental data, this remains
speculative.

Future Research Directions:

o Screening for Biological Activity: High-throughput screening against a panel of receptors,
enzymes, and ion channels could uncover novel biological activities.

o Antimicrobial Testing: Evaluation of its efficacy against a range of bacterial and fungal
pathogens is warranted, given the known antimicrobial properties of some spiro-pyrrolidine
derivatives.

¢ Neuropharmacological Profiling: Investigating its effects on neuronal cultures and in animal
models of neurological disorders could reveal potential CNS activity.

Conclusion

5-Azoniaspiro[4.4]nonane bromide is a molecule with a well-defined and highly valuable
application in the field of mass spectrometry, where its stability as an ionization tag significantly
enhances peptide sequencing. Its physicochemical properties are well-characterized, and a
plausible synthetic route can be readily devised. While its direct pharmacological applications
are yet to be explored, the rich biology of related spiro-pyrrolidinium compounds suggests that
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it may hold untapped potential in drug discovery. This guide serves as a comprehensive
resource for researchers interested in leveraging the unique properties of this compound, both
in its established role and in the exciting prospect of uncovering new scientific applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

